Cas no 897831-14-0 (2-3-(azepane-1-sulfonyl)-4-chlorophenyl-1,3-benzothiazole)

• Product Name: 2-3-(azepane-1-sulfonyl)-4-chlorophenyl-1,3-benzothiazole
• CAS No: 897831-14-0
• MF: C₁₉H₁₉ClN₂O₂S₂
• MW: 406.949361085892
• CID: 5448619
• Update Time: 2025-05-22

2-3-(azepane-1-sulfonyl)-4-chlorophenyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-[3-(azepan-1-ylsulfonyl)-4-chlorophenyl]-1,3-benzothiazole
• 2-3-(azepane-1-sulfonyl)-4-chlorophenyl-1,3-benzothiazole

• Inchi： 1S/C19H19ClN2O2S2/c20-15-10-9-14(19-21-16-7-3-4-8-17(16)25-19)13-18(15)26(23,24)22-11-5-1-2-6-12-22/h3-4,7-10,13H,1-2,5-6,11-12H2
• InChI Key： RSGYCPLMOFCPJQ-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1C1=CC=C(Cl)C(S(N2CCCCCC2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-3-(azepane-1-sulfonyl)-4-chlorophenyl-1,3-benzothiazole

Recent Advances in the Study of 2-3-(Azepane-1-sulfonyl)-4-chlorophenyl-1,3-benzothiazole (CAS: 897831-14-0)

The compound 2-3-(azepane-1-sulfonyl)-4-chlorophenyl-1,3-benzothiazole (CAS: 897831-14-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-3-(azepane-1-sulfonyl)-4-chlorophenyl-1,3-benzothiazole as a promising scaffold for the development of novel kinase inhibitors. Its benzothiazole core, combined with the azepane-sulfonyl moiety, provides a versatile platform for modulating protein-protein interactions and enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against a range of kinases, including those implicated in cancer and inflammatory diseases.

In terms of synthesis, researchers have developed optimized protocols for the efficient production of 2-3-(azepane-1-sulfonyl)-4-chlorophenyl-1,3-benzothiazole. A recent paper in Organic & Biomolecular Chemistry described a one-pot synthesis method that significantly improves yield and reduces byproduct formation. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. Preliminary data suggest that 2-3-(azepane-1-sulfonyl)-4-chlorophenyl-1,3-benzothiazole has favorable absorption and distribution profiles, making it a viable candidate for oral administration. However, further optimization may be required to address its moderate clearance rates in preclinical models.

Looking ahead, the potential applications of 2-3-(azepane-1-sulfonyl)-4-chlorophenyl-1,3-benzothiazole extend beyond kinase inhibition. Emerging research indicates its utility in targeting other disease-relevant pathways, such as those involved in neurodegenerative disorders and infectious diseases. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.